Cas no 2160146-27-8 (2-(3-amino-5-methyloxolan-3-yl)acetamide)

• Product Name: 2-(3-amino-5-methyloxolan-3-yl)acetamide
• CAS No: 2160146-27-8
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 5941783
• PubChem ID: 165746446
• Update Time: 2025-06-11

2-(3-amino-5-methyloxolan-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-5-methyloxolan-3-yl)acetamide
• 2160146-27-8
• EN300-1285485

• Inchi： 1S/C7H14N2O2/c1-5-2-7(9,4-11-5)3-6(8)10/h5H,2-4,9H2,1H3,(H2,8,10)
• InChI Key： HJQCXTVFGXTHMT-UHFFFAOYSA-N
• SMILES： O1CC(CC(N)=O)(CC1C)N

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 78.3Ų

Additional information on 2-(3-amino-5-methyloxolan-3-yl)acetamide

Professional Introduction to Compound with CAS No. 2160146-27-8 and Product Name: 2-(3-amino-5-methyloxolan-3-yl)acetamide

The compound with the CAS number 2160146-27-8 and the product name 2-(3-amino-5-methyloxolan-3-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a 5-methyloxolan-3-yl moiety, which is a cyclic ether with an amino group at the 3-position, linked to an acetamide moiety. This configuration imparts distinct chemical and biological properties that make it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways involved in various diseases. The 2-(3-amino-5-methyloxolan-3-yl)acetamide structure has been explored for its potential role in inhibiting key enzymes and receptors that are implicated in conditions such as inflammation, cancer, and neurological disorders. The presence of the amino group in the 5-methyloxolan-3-yl ring allows for hydrogen bonding interactions, which can enhance binding affinity to biological targets. Additionally, the acetamide moiety contributes to the compound's solubility and metabolic stability, making it a promising candidate for further development.

One of the most compelling aspects of this compound is its ability to interact with specific biological targets. Research has shown that derivatives of this structure can exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are critical in cellular signaling pathways. For instance, studies have demonstrated that modifications to the 5-methyloxolan-3-yl ring can enhance binding affinity to certain kinases, leading to potent inhibition of their activity. This has implications for the development of drugs that target diseases such as cancer, where dysregulation of kinase activity is a common feature.

The acetamide group in the molecule also plays a crucial role in its pharmacological properties. Acetamides are known to be bioisosteric with amides, which means they can often substitute amide groups in biologically active molecules without significantly altering their overall activity. This property makes 2-(3-amino-5-methyloxolan-3-yl)acetamide a versatile scaffold for drug design, allowing chemists to explore various modifications while maintaining biological efficacy. Furthermore, the acetamide group can participate in hydrogen bonding interactions with polar residues in protein targets, further enhancing binding affinity.

Recent advances in computational chemistry have also contributed to the understanding of how this compound interacts with biological targets. Molecular docking studies have been used to predict binding modes and affinities for various protein targets. These studies have provided valuable insights into how structural modifications can optimize binding interactions. For example, computational studies have shown that introducing specific substituents on the 5-methyloxolan-3-yl ring can enhance binding to certain kinases by improving hydrophobic interactions or by forming additional hydrogen bonds.

In addition to its potential as a lead compound for drug development, 2-(3-amino-5-methyloxolan-3-yl)acetamide has also been explored for its role in chemical biology research. The compound's unique structure makes it a useful tool for studying enzyme mechanisms and substrate recognition. By using this compound as an inhibitor or substrate analog, researchers can gain insights into how enzymes function at the molecular level. This information can be used to develop more effective drugs by targeting specific enzymatic processes.

The synthesis of this compound has also been optimized for scalability and efficiency. Modern synthetic methods have allowed chemists to produce high-purity batches of 2-(3-amino-5-methyloxolan-3-yl)acetamide under controlled conditions. These methods often involve multi-step synthetic routes that require careful optimization to ensure high yields and minimal side reactions. Advances in catalytic chemistry have also enabled more efficient synthesis pathways, reducing the need for hazardous reagents and improving overall sustainability.

The pharmacokinetic properties of 2-(3-amino-5-methyloxolan-3-yl)acetamide have been thoroughly investigated to ensure its suitability for therapeutic applications. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles in various animal models. These studies have shown that the compound exhibits good oral bioavailability and undergoes predictable metabolic pathways. Understanding these properties is crucial for designing effective drug regimens and predicting potential side effects.

Future research directions for this compound include exploring its potential as a prodrug or combination therapy agent. Prodrug strategies involve converting a less active precursor into an active drug within the body, which can improve bioavailability or targeted delivery. Combination therapy involves using multiple drugs that target different aspects of a disease process simultaneously, which can lead to synergistic effects and improved treatment outcomes.

The development of novel pharmaceuticals is an ongoing process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The compound 2-(3-amino-5-methyloxolan-3-y acetamide) represents an example of how interdisciplinary research can lead to significant advancements in drug discovery. By combining structural biology insights with computational modeling and synthetic chemistry expertise, researchers can identify promising candidates for further development.

In conclusion,2-(3-amino -5 -methylox lan - 3 - yl )acet amide (CAS No .2160146 -27 -8 ) is a structurally unique compo und with pote ntial app lications i n pharma ceutical deve lopment . Its i nteracti ons wi th bi ological t argets , sy nthesi s opti miza tio n , pharma coki netic proper ties , an d fu tu re re sea rch dir ecti ons make i t a promi ssi ng candi date f or furthe r inv estigation . As rese arch conti nues t o explo re thi s com pound 's pote ntial , i t is pre dictable tha t i t will play an i mportant r ole i n devel opi ng no vel dr ugs f o r var ious disea ses .